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Compound of Interest

Compound Name: PF-4191834

Cat. No.: B1679697

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-4191834 is a potent and selective, non-redox inhibitor of 5-lipoxygenase (5-LOX), a critical
enzyme in the biosynthesis of leukotrienes.[1] Leukotrienes are pro-inflammatory lipid
mediators derived from arachidonic acid that play a significant role in a variety of inflammatory
diseases. The 5-LOX pathway is a key signaling cascade implicated in conditions such as
asthma, inflammatory bowel disease, and arthritis.[1] PF-4191834 specifically targets 5-LOX,
thereby inhibiting the production of downstream leukotrienes, including Leukotriene B4 (LTB4),
a potent chemoattractant for neutrophils.[2][3] This makes PF-4191834 a valuable tool for
studying the role of the 5-LOX signaling pathway in various cellular and disease models.

These application notes provide detailed protocols for the use of PF-4191834 in cell culture to
investigate its effects on inflammatory signaling pathways. The protocols are designed for
researchers in immunology, cell biology, and drug discovery.

Data Presentation

The inhibitory activity of PF-4191834 has been characterized in various assays. The following
tables summarize the key quantitative data for this compound.

Table 1: In Vitro Inhibitory Potency of PF-4191834
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CelllEnzyme
Assay Type Target IC50 (nM) Reference
Source

5-Lipoxygenase Recombinant
Enzyme Assay 229+ 20 [1]
(5-LOX) Human

Cell-Based 5-Lipoxygenase Human Blood

IC80 =370+ 20 [1]
Assay (5-LOX) Cells

Table 2: Selectivity of PF-4191834

Enzyme Selectivity vs. 5-LOX Reference
12-Lipoxygenase (12-LOX) ~300-fold [1]
15-Lipoxygenase (15-LOX) ~300-fold [1]

Cyclooxygenase (COX
Y Yo ( ) No activity [1]
enzymes

Signaling Pathway

The primary mechanism of action of PF-4191834 is the direct inhibition of the 5-lipoxygenase
enzyme. This disrupts the conversion of arachidonic acid into 5-hydroperoxyeicosatetraenoic
acid (5-HPETE), the initial step in the biosynthesis of all leukotrienes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for PF-4191834 in
Signaling Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679697#cell-culture-treatment-with-pf-4191834-for-
signaling-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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